2-(2-Chloro-6-iodophenyl)acetonitrile
Cat. No. B8514653
M. Wt: 277.49 g/mol
InChI Key: PALRREVRYUTVIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07635715B2
Procedure details
A mixture of 2-(2-chloro-6-iodophenyl)acetonitrile (10 g, 36 mmol) in 20 mL dioxane was treated with 25 mL 9M H2SO4. The mixture was stirred at 115° C. for 2 hours. The mixture was transferred into a sealed tube and heated to 150° C. and stirred for 2 hours. The mixture was then cooled to room temperature and diluted with 100 mL water. The mixture was extracted with EtOAc (3×50 mL). The combined organic layers were washed with saturated NaCl (20 mL), dried over sodium sulfate, and concentrated to give crude product 10.3 g as pale yellow solid. MS m/e: (M+H)+ 297.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([I:8])[C:3]=1CC#N.[OH:12]S(O)(=O)=O.[O:17]1[CH2:22][CH2:21]OCC1>O>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([I:8])[C:3]=1[CH2:21][C:22]([OH:17])=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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|
Type
|
reactant
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|
Smiles
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ClC1=C(C(=CC=C1)I)CC#N
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Name
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|
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Quantity
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20 mL
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|
Type
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reactant
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Smiles
|
O1CCOCC1
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Step Two
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Name
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|
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Quantity
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25 mL
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Type
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reactant
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Smiles
|
OS(=O)(=O)O
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Step Three
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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115 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at 115° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture was transferred into a sealed tube
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated to 150° C.
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STIRRING
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Type
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STIRRING
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|
Details
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stirred for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was then cooled to room temperature
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The mixture was extracted with EtOAc (3×50 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with saturated NaCl (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
|
|
Smiles
|
ClC1=C(C(=CC=C1)I)CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
